5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-fluoro-5-(2-methoxy-5-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-3-4-14(19-2)13(5-9)10-6-11(15(17)18)8-12(16)7-10/h3-8H,1-2H3,(H,17,18)
• InChI Key: GHBREDIJPRWZBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID70689947
• Molecular Weight: 260.26 g/mol
• CAS RN: 1261931-78-5

Description

5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% (5F3MMB) is a synthetic compound with a wide range of applications in the field of organic chemistry. It is a white solid with a melting point of 90-93°C and is soluble in organic solvents. 5F3MMB is used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and fragrances. It is also used as a reagent in the synthesis of other compounds, such as in the synthesis of sulfonamides, a class of antibiotics.

Scientific Research Applications

5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% has a number of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and fragrances. It is also used as a reagent in the synthesis of other compounds, such as in the synthesis of sulfonamides, a class of antibiotics. Due to its low toxicity, it is also used in the synthesis of compounds for use in medical research, such as in the synthesis of drugs for the treatment of cancer.

Mechanism of Action

The mechanism of action of 5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% is not fully understood. It is believed that the compound acts as a Lewis acid catalyst, promoting the reaction between 2-methoxy-5-methylphenol and fluorobenzene. The reaction yields a crude product that is then purified by recrystallization.
Biochemical and Physiological Effects
5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% has not been studied extensively for its biochemical and physiological effects. However, it is believed to be non-toxic and has low acute toxicity.

Advantages and Limitations for Lab Experiments

The use of 5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. It is also non-toxic and has low acute toxicity. However, there are some limitations to its use. It is a relatively unstable compound and can be easily degraded by light and heat.

Future Directions

There are a number of potential future directions for the use of 5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%. It could be used in the synthesis of new compounds, such as pharmaceuticals and fragrances. It could also be used in the synthesis of compounds for use in medical research, such as in the synthesis of drugs for the treatment of cancer. Additionally, it could be used as a reagent in the synthesis of other compounds, such as in the synthesis of sulfonamides, a class of antibiotics. Further research is needed to fully understand the potential applications of 5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%.

Synthesis Methods

The synthesis of 5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% can be achieved by a variety of methods, depending on the desired purity. One method involves the reaction of 2-methoxy-5-methylphenol with fluorobenzene in the presence of a Lewis acid catalyst, such as aluminum chloride or boron trifluoride. The reaction is carried out in an inert atmosphere, such as nitrogen, at a temperature of 80-90°C. The reaction yields a crude product that is then purified by recrystallization.